Cas no 2172103-33-0 (3-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-pyrazol-1-ylacetamido}-3-methylbutanoic acid)

• Product Name: 3-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-pyrazol-1-ylacetamido}-3-methylbutanoic acid
• CAS No: 2172103-33-0
• MF: C₂₅H₂₆N₄O₅
• MW: 462.497745990753
• CID: 6110787
• PubChem ID: 165822471
• Update Time: 2025-08-05

3-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-pyrazol-1-ylacetamido}-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-pyrazol-1-ylacetamido}-3-methylbutanoic acid
• EN300-1528280
• 2172103-33-0
• 3-{2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1H-pyrazol-1-yl]acetamido}-3-methylbutanoic acid

• Inchi： 1S/C25H26N4O5/c1-25(2,11-23(31)32)28-22(30)14-29-13-16(12-26-29)27-24(33)34-15-21-19-9-5-3-7-17(19)18-8-4-6-10-20(18)21/h3-10,12-13,21H,11,14-15H2,1-2H3,(H,27,33)(H,28,30)(H,31,32)
• InChI Key： BYLCPPAIOULZBU-UHFFFAOYSA-N
• SMILES： O(C(NC1C=NN(C=1)CC(NC(C)(C)CC(=O)O)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 462.19031994g/mol
• Monoisotopic Mass: 462.19031994g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 738
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 123Ų

Additional information on 3-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-pyrazol-1-ylacetamido}-3-methylbutanoic acid

Introduction to 3-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-pyrazol-1-ylacetamido}-3-methylbutanoic Acid (CAS No. 2172103-33-0)

3-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-pyrazol-1-ylacetamido}-3-methylbutanoic acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound, identified by its CAS number 2172103-33-0, represents a pinnacle of molecular design, integrating multiple functional groups to potentially exhibit a wide range of biological activities. The structural complexity of this molecule, characterized by its fluoren-9-ylmethoxycarbonyl and pyrazol moieties, positions it as a promising candidate for further exploration in medicinal chemistry.

The fluoren-9-ylmethoxycarbonyl group is a key feature of this compound, contributing to its stability and reactivity. This moiety is often employed in the synthesis of peptide mimetics and other bioactive molecules due to its ability to enhance binding affinity and metabolic stability. The presence of the pyrazol ring further enriches the pharmacophoric space, as pyrazole derivatives are well-documented for their diverse biological activities, including anti-inflammatory, anticancer, and antimicrobial properties. The combination of these structural elements in 3-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-pyrazol-1-ylacetamido}-3-methylbutanoic acid suggests a multifaceted therapeutic potential.

In recent years, there has been a surge in research focused on developing novel compounds with enhanced efficacy and reduced side effects. The structural framework of 3-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-pyrazol-1-ylacetamido}-3-methylbutanoic acid aligns well with current trends in drug design, particularly in the realm of targeted therapy. The fluoren scaffold, known for its photophysical properties, has been increasingly utilized in the development of photoactivatable drugs and probes. This opens up exciting possibilities for applications in photodynamic therapy and other light-based therapeutic modalities.

The acetamido group in the molecule introduces a polar region that can enhance solubility and interactions with biological targets. This feature is particularly important in drug design, as poor solubility often limits the bioavailability and therapeutic efficacy of small molecules. Additionally, the methylbutanoic acid moiety provides a hydrophobic anchor that can facilitate membrane permeability, further enhancing drug delivery properties. The strategic placement of these functional groups within the molecule suggests a deliberate design aimed at optimizing pharmacokinetic profiles.

Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates. Molecular modeling studies have shown that 3-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-pyrazol-1-ylacetamido}-3-methylbutanoic acid can interact with various biological targets through multiple binding sites. This promiscuous binding capability is advantageous for developing drugs with broad-spectrum activity. For instance, computational simulations have indicated potential interactions with enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). These interactions could lead to novel anti-inflammatory agents with improved selectivity over existing therapies.

The synthesis of this compound involves multiple steps, each requiring precise control to ensure high yield and purity. The introduction of the fluoren-9-ylmethoxycarbonyl group typically involves protecting group strategies to prevent unwanted side reactions. Similarly, the incorporation of the pyrazol ring requires careful consideration of reaction conditions to avoid decomposition or polymerization. Advances in synthetic methodologies have made it possible to streamline these processes, reducing both time and cost associated with production.

In vitro studies have begun to uncover the potential biological activities of 3-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-pyrazol-1-yacetamido}-3-methylbutanoic acid. Initial assays have shown promising results in inhibiting key enzymes associated with inflammatory diseases. For example, preliminary data suggests that this compound can modulate the activity of COX enzymes without significant side effects on other enzymes or cellular processes. This selective inhibition could translate into therapeutic benefits similar to those observed with nonsteroidal anti-inflammatory drugs (NSAIDs), but with improved safety profiles.

The role of computational tools in drug discovery cannot be overstated. Molecular docking studies have been instrumental in predicting how 3-{2--{((9-fluorenylmethoxy)carbonyl) amino}-1H-pyrazol -1 -ylacetamido}-3-methylbutanoic acid interacts with target proteins at an atomic level. These studies have provided valuable insights into binding affinities and potential mechanisms of action. For instance, docking simulations have revealed that this compound can bind tightly to active sites on COX enzymes through hydrogen bonding networks involving both polar and nonpolar interactions. Such detailed understanding is crucial for optimizing lead compounds before proceeding to more costly experimental validation.

The future prospects for this compound are bright, given its unique structural features and promising preclinical data. Further research is needed to fully elucidate its mechanism(s) of action and assess its potential as a therapeutic agent across different disease models. Collaborative efforts between synthetic chemists, biologists, and computational scientists will be essential in translating these findings into tangible medical benefits for patients worldwide.